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Compound of Interest

Compound Name: Crystal Violet

Cat. No.: B1676480 Get Quote

An In-depth Technical Guide to the Solubility of Crystal Violet in Water and Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of crystal violet in
aqueous and alcoholic solutions. The information herein is intended to support research,

development, and quality control activities where precise concentrations of this dye are

required. This document includes quantitative solubility data, detailed experimental protocols

for solubility determination, and graphical representations of key concepts and workflows.

Quantitative Solubility Data
The solubility of crystal violet, a triarylmethane dye, is influenced by the solvent, temperature,

and the specific form of the dye (e.g., chloride salt vs. leuco base). The following table

summarizes the reported solubility of crystal violet chloride in water and ethanol at or near

room temperature. It is important to note that variations in reported values can arise from

differences in experimental conditions, such as pH and the purity of the dye and solvents.
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Solvent Temperature (°C) Solubility Reference

Water 25 4 g/L [1]

Water 25 16 g/L [2][3]

Water 25 14 g/L (14 mg/mL) [4]

Water 27 50 g/L [5]

Water Not Specified 5 g/L (5 mg/mL) [6][7]

Ethanol 25 8 g/L (8 mg/mL) [4]

Ethanol (95%) Not Specified 13.87% (w/v) [3]

Alcohol Not Specified 1:10 (w/v) [2]

Factors Influencing Crystal Violet Solubility
The solubility of crystal violet is a multifactorial property. The chemical structure of the dye,

the properties of the solvent, and the surrounding environmental conditions all play a crucial

role. The diagram below illustrates the key factors that influence the dissolution of crystal
violet.
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Factors Influencing Crystal Violet Solubility

Crystal Violet
Solubility

Solvent Properties Temperature pH of Solution Purity of Dye

Polarity Hydrogen Bonding
Capacity Kinetic Energy Molecular Structure

(Charged State)
Presence of
Impurities
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Experimental Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676480?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

